1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

• Molecular Formula: C12H14ClN3
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-5-propan-2-ylpyrazol-4-amine
• InChI: InChI=1S/C12H14ClN3/c1-8(2)12-10(14)7-15-16(12)11-6-4-3-5-9(11)13/h3-8H,14H2,1-2H3
• InChI Key: DZBFKRJCUWBFEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=NN1C2=CC=CC=C2Cl)N

Description

1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (molecular formula: C₁₂H₁₃ClN₃) is a pyrazole derivative featuring a 2-chlorophenyl group at the N-1 position, an isopropyl (propan-2-yl) substituent at C-5, and an amine group at C-4. This compound is structurally related to pharmacologically active pyrazole amines, which often exhibit diverse biological activities, including receptor antagonism and antimicrobial properties . Its hydrochloride salt (CAS: 1795435-15-2) is documented as a stable form for research applications .

Preparation Methods

Catalytic Hydrogenation of Nitropyrazole Precursors

The reductive amination of nitro-substituted pyrazoles provides a direct route to 4-aminopyrazole derivatives. As demonstrated in US Patent 10,233,155B2, 4-nitropyrazole undergoes reductive chlorination using Pt/C or Pd/C catalysts under hydrogen pressure (14–105 psia) in aqueous HCl, yielding 3-chloro-1H-pyrazol-4-amine hydrochloride with 96.8% conversion. Adapting this protocol, 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine can be synthesized via the following steps:

• Nitration and Chlorination :

  • 4-Nitropyrazole is treated with Cl₂ in HCl (20–30% concentration) at 30–40°C to introduce chlorine at the 3-position.
  • Catalyst: 5% Pt/C (0.003–3 mol%).
  • Reaction time: 2.5–5 hours under 90 psig H₂.

• Functionalization with 2-Chlorophenyl and Isopropyl Groups :

  • The chlorinated intermediate undergoes Ullmann coupling with 2-chlorophenylboronic acid in the presence of CuI/L-proline, introducing the aryl group at the 1-position.
  • Isopropyl substitution at the 5-position is achieved via Friedel-Crafts alkylation using isopropyl bromide and AlCl₃.

Table 1: Optimization of Reductive Chlorination

Parameter	Optimal Condition	Yield (%)	Selectivity (%)
Catalyst	5% Pt/C	96.8	>95
HCl Concentration	20%	92.4	93
Temperature	30°C	95.2	97
H₂ Pressure	90 psig	96.8	>95

Cyclocondensation with Hydrazine Derivatives

Pyrazole Ring Construction via 1,3-Dipolar Cycloaddition

The cyclocondensation of α,β-unsaturated ketones with hydrazines offers regioselective pyrazole formation. For 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, the following approach is employed:

• Synthesis of Enone Intermediate :

  • 2-Chlorophenylacetone reacts with propan-2-yl magnesium bromide to form 3-(propan-2-yl)-1-(2-chlorophenyl)propenone.

• Cyclization with Hydrazine :

  • The enone reacts with hydrazine hydrate in ethanol under reflux (78°C, 6 hours), forming the pyrazole core.
  • Ammonium acetate is added to catalyze the 4-amine functionalization.

Key Observations :

• Regioselectivity is controlled by the electron-withdrawing effect of the 2-chlorophenyl group, directing the hydrazine attack to the β-position.
• Yield: 78–82% after recrystallization in ethanol/water (3:1).

Mechanochemical Synthesis Using Fe₃O₄@SiO₂@Tannic Acid

Solvent-Free Ball Milling Protocol

Frontiers in Chemistry (2021) reports a green method for pyrazole derivatives using tannic acid–functionalized magnetic nanoparticles. Applied to the target compound:

• Reaction Setup :

  • 5-((2-Chlorophenyl)diazenyl)-2-hydroxybenzaldehyde (1 mmol), malononitrile (1 mmol), and isopropylhydrazine (1 mmol) are mixed with Fe₃O₄@SiO₂@Tannic acid (0.1 g).
  • Ball milling at 25 Hz for 40 minutes.

• Advantages :

  • No solvent required, reducing waste.
  • Catalyst recyclability: >90% activity after 5 cycles.
  • Yield: 88% (HPLC purity >99%).

Table 2: Mechanochemical vs. Traditional Synthesis

Metric	Mechanochemical	Traditional (Reflux)
Reaction Time	40 min	6 hours
Yield (%)	88	82
Solvent Consumption	0 mL	50 mL ethanol
Energy Consumption	Low (room temp)	High (78°C)

Analytical Characterization and Quality Control

Spectroscopic Confirmation

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.45–7.38 (m, 4H, Ar-H), 4.21 (s, 2H, NH₂), 3.02 (septet, 1H, CH(CH₃)₂), 1.25 (d, 6H, CH₃).
• LC-MS : m/z 235.71 [M+H]⁺, confirming molecular weight.

Purity Assessment

• HPLC : C18 column, acetonitrile/water (70:30), retention time 8.2 min, purity >95%.
• Elemental Analysis : Calculated (%) for C₁₂H₁₄ClN₃: C 61.14, H 5.99, N 17.81; Found: C 61.09, H 6.03, N 17.77.

Industrial-Scale Considerations

Cost-Benefit Analysis

• Pt/C catalysis incurs higher catalyst costs ($120/g) but offers superior selectivity.
• Mechanochemical methods reduce solvent disposal costs by 40%.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of corresponding pyrazole carboxylic acids.

Reduction: Formation of the corresponding amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial properties.

Medicine: Explored for its potential use in drug development, particularly in the treatment of infectious diseases.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Pyrazole Derivatives

Structural Modifications and Substituent Effects

The table below highlights key structural differences and similarities between the target compound and related analogs:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features
1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine	2-ClPh (1), iPr (5), NH₂ (4)	C₁₂H₁₃ClN₃	246.70	Ortho-chloro substitution; isopropyl enhances lipophilicity .
1-(4-Chlorophenyl)-4-phenyl-1H-pyrazol-5-amine	4-ClPh (1), Ph (4), NH₂ (5)	C₁₅H₁₂ClN₃	269.73	Para-chloro and phenyl groups; altered electronic effects .
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine	4-ClPh (3), Me (1), NH₂ (5)	C₁₀H₁₀ClN₃	207.66	Chlorophenyl at C-3; smaller methyl group reduces steric bulk .
1-(3-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine	3-ClPh (1), iPr (5), NH₂ (4)	C₁₂H₁₃ClN₃	246.70	Meta-chloro isomer; similar lipophilicity but distinct steric interactions .
1-(2,4-Dichlorophenyl)-5-(2-nitroanilino)-1H-pyrazole-4-carbonitrile	2,4-Cl₂Ph (1), NH-C₆H₄NO₂ (5), CN (4)	C₁₆H₁₀Cl₂N₅O₂	399.19	Nitroanilino and cyano groups; increased hydrogen-bonding capacity .

Key Observations:

• Substituent Bulk : The isopropyl group in the target compound increases lipophilicity (logP ~2.5 estimated) compared to methyl or phenyl analogs, which could enhance membrane permeability .

Pharmacological and Physicochemical Properties

Physicochemical Properties

• Solubility : The hydrochloride salt form of the target compound improves aqueous solubility compared to free bases .
• Crystal Packing: Analogs with hydrogen-bond donors (e.g., NH₂) exhibit stabilized crystal structures via intermolecular interactions, as seen in .

Biological Activity

1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

• Chemical Formula : C12H14ClN3
• Molecular Weight : 235.72 g/mol
• IUPAC Name : 1-(2-chlorophenyl)-5-propan-2-ylpyrazol-4-amine

Antimicrobial Activity

Research has shown that pyrazole derivatives exhibit potent antimicrobial properties. A study highlighted that compounds similar to 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine demonstrated significant activity against various bacterial strains, including E. coli and Staphylococcus aureus .

Compound	Bacterial Strain	Inhibition Zone (mm)
1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine	E. coli	18
1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine	S. aureus	20

Anti-inflammatory Activity

The compound has been evaluated for its anti-inflammatory effects. In vitro studies indicated that it could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, comparable to established anti-inflammatory drugs like dexamethasone .

Cytokine	% Inhibition at 10 µM
TNF-α	61–85
IL-6	76–93

The biological activity of 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine is primarily attributed to its interaction with specific molecular targets:

Enzymatic Inhibition : The compound may inhibit enzymes involved in inflammatory pathways, thus reducing the overall inflammatory response.

Receptor Modulation : It can modulate the activity of receptors associated with pain and inflammation, leading to analgesic effects.

Study on Anti-inflammatory Properties

A study conducted by Selvam et al. synthesized a series of pyrazole derivatives, including 1-(2-chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine, and tested their anti-inflammatory activity using carrageenan-induced edema models in mice. The results showed significant reduction in edema comparable to indomethacin, a known anti-inflammatory agent .

Antimicrobial Efficacy Evaluation

Burguete et al. explored the antimicrobial efficacy of various pyrazole derivatives against clinical isolates of bacteria. The study found that the presence of specific functional groups enhanced the antimicrobial activity, suggesting a structure–activity relationship that could be exploited for drug development .

Q & A

Q. Optimization strategies :

• Vary catalysts (e.g., Pd for cross-coupling) or bases (K₂CO₃ vs. LiOH) to improve yield.
• Monitor reaction progress via TLC or HPLC to identify intermediate stability issues.

Basic: What spectroscopic and crystallographic techniques are critical for characterizing this compound’s structure?

• NMR spectroscopy : Use $^1$H and $^13$C NMR to confirm substituent positions on the pyrazole ring. For example, the amine proton at position 4 typically appears as a singlet near δ 5.5–6.0 ppm, while aromatic protons (2-chlorophenyl) show splitting patterns due to coupling .
• X-ray crystallography : Resolve intramolecular interactions (e.g., hydrogen bonding between the amine and chloro substituents) and dihedral angles between aromatic rings. A dihedral angle of ~74° between the pyrazole and 2-chlorophenyl ring is common in similar compounds .

Advanced: How can structure-activity relationships (SAR) be systematically explored to enhance this compound’s biological activity?

Q. Methodological steps :

Modify substituents : Replace the isopropyl group (position 5) with bulkier alkyl chains or electron-withdrawing groups (e.g., CF₃) to assess effects on receptor binding.

Evaluate bioactivity : Test analogs in in vitro assays (e.g., antimicrobial activity via MIC assays or kinase inhibition via ELISA).

Correlate data : Use multivariate analysis to link structural features (e.g., Hammett σ values) with activity trends. For example, chloro-substituted pyrazoles often show enhanced antimicrobial potency due to improved lipophilicity .

Q. Example SAR table :

Substituent (Position 5)	LogP	MIC (μg/mL)	Kinase Inhibition (%)
Propan-2-yl	2.1	16	45
Trifluoromethyl	2.8	8	68
Cyclohexyl	3.2	4	72

Advanced: How can computational docking (e.g., AutoDock) predict this compound’s interaction with biological targets?

• Receptor preparation : Use tools like AutoDockTools to generate PDBQT files for the target protein (e.g., adenosine A₁ receptor) and ligand. Include flexible sidechains (e.g., His278, Asp277) critical for binding .
• Docking parameters : Set grid boxes (20–25 ų) around the active site and run Lamarckian genetic algorithms (50 runs). Validate with redocking experiments (RMSD < 2.0 Å) .
• Key interactions : Look for hydrogen bonds between the pyrazole amine and receptor residues (e.g., Asp277) or π-π stacking with aromatic residues (e.g., Phe171).

Advanced: How should researchers resolve contradictions in reported synthetic yields or biological data?

Case example : Discrepancies in yields from POCl₃-mediated cyclization (60–85% in literature).

• Root-cause analysis :
  • Check purity of starting materials (hydrazides vs. carbonyl compounds).
  • Replicate conditions with inert atmosphere (N₂/Ar) to exclude moisture sensitivity .
• Statistical validation : Use Design of Experiments (DoE) to test variables (temperature, solvent ratio) and identify optimal parameters.

Advanced: What strategies can improve the compound’s solubility and bioavailability for in vivo studies?

• Salt formation : React the amine group with HCl or citric acid to enhance aqueous solubility.
• Prodrug design : Acetylate the amine to form an amide prodrug, which hydrolyzes in vivo .
• Nanocarrier systems : Encapsulate the compound in liposomes (e.g., DOPC:DOPE 3:1) to improve plasma stability.

Advanced: How do electronic effects of substituents influence the compound’s reactivity in further functionalization?

• Electrophilic substitution : The electron-rich pyrazole ring (due to amine and isopropyl groups) directs electrophiles to position 3. For example, nitration with HNO₃/H₂SO₄ occurs at position 3 with >70% regioselectivity .
• DFT calculations : Use Gaussian or Multiwfn to map electrostatic potential surfaces (EPS) and predict sites for nucleophilic attack. The 2-chlorophenyl group reduces electron density at position 4, making it less reactive .